Cas no 953010-63-4 (N-{5-(4-fluorophenyl)-1,2-oxazol-3-ylmethyl}-2-phenylacetamide)

• Product Name: N-{5-(4-fluorophenyl)-1,2-oxazol-3-ylmethyl}-2-phenylacetamide
• CAS No: 953010-63-4
• MF: C₁₈H₁₅FN₂O₂
• MW: 310.322307825089
• CID: 6411138
• PubChem ID: 16866926
• Update Time: 2025-05-03

N-{5-(4-fluorophenyl)-1,2-oxazol-3-ylmethyl}-2-phenylacetamide Chemical and Physical Properties

Names and Identifiers

• N-{5-(4-fluorophenyl)-1,2-oxazol-3-ylmethyl}-2-phenylacetamide
• N-[[5-(4-fluorophenyl)-1,2-oxazol-3-yl]methyl]-2-phenylacetamide
• F2493-0469
• N-{[5-(4-fluorophenyl)-1,2-oxazol-3-yl]methyl}-2-phenylacetamide
• 953010-63-4
• N-((5-(4-fluorophenyl)isoxazol-3-yl)methyl)-2-phenylacetamide
• AKOS024651674
• Benzeneacetamide, N-[[5-(4-fluorophenyl)-3-isoxazolyl]methyl]-

• Inchi： 1S/C18H15FN2O2/c19-15-8-6-14(7-9-15)17-11-16(21-23-17)12-20-18(22)10-13-4-2-1-3-5-13/h1-9,11H,10,12H2,(H,20,22)
• InChI Key： VPQNLAQFFUFIIW-UHFFFAOYSA-N
• SMILES： C1(CC(NCC2C=C(C3=CC=C(F)C=C3)ON=2)=O)=CC=CC=C1

Computed Properties

• Exact Mass: 310.11175589g/mol
• Monoisotopic Mass: 310.11175589g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 23
• Rotatable Bond Count: 5
• Complexity: 379
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 55.1Ų

Experimental Properties

• Density: 1.236±0.06 g/cm3(Predicted)
• Boiling Point: 564.5±50.0 °C(Predicted)
• pka: 14.49±0.46(Predicted)

Additional information on N-{5-(4-fluorophenyl)-1,2-oxazol-3-ylmethyl}-2-phenylacetamide

Professional Introduction to N-{5-(4-fluorophenyl)-1,2-oxazol-3-ylmethyl}-2-phenylacetamide (CAS No. 953010-63-4)

N-{5-(4-fluorophenyl)-1,2-oxazol-3-ylmethyl}-2-phenylacetamide is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound, identified by its Chemical Abstracts Service (CAS) number 953010-63-4, represents a promising candidate for further exploration in drug discovery and development. Its molecular structure, characterized by a combination of aromatic rings and an oxazole moiety, makes it a subject of interest for researchers seeking novel bioactive molecules.

The structural framework of N-{5-(4-fluorophenyl)-1,2-oxazol-3-ylmethyl}-2-phenylacetamide incorporates several key features that contribute to its potential pharmacological properties. The presence of a 4-fluorophenyl group introduces a fluorine atom, which is well-known for its ability to modulate metabolic stability and binding affinity in drug molecules. Additionally, the oxazole ring, a five-membered heterocycle containing oxygen and nitrogen atoms, is often associated with biological activity due to its ability to engage in hydrogen bonding and interact with biological targets.

The amide functional group in the molecule, specifically the N-{...}-acetamide moiety, is another critical feature that influences its pharmacological profile. Amides are commonly found in many bioactive compounds and are known for their role in stabilizing molecular conformations and enhancing solubility. The combination of these structural elements suggests that N-{5-(4-fluorophenyl)-1,2-oxazol-3-ylmethyl}-2-phenylacetamide may exhibit a range of biological activities, making it a valuable scaffold for medicinal chemistry investigations.

In recent years, there has been growing interest in the development of small-molecule inhibitors targeting various therapeutic pathways. The compound N-{5-(4-fluorophenyl)-1,2-oxazol-3-ylmethyl}-2-phenylacetamide has been studied in the context of potential applications in oncology and inflammation research. Preliminary studies have indicated that derivatives of this compound may possess inhibitory effects on certain enzymes and receptors involved in disease progression. For instance, modifications to the 4-fluorophenyl group have been explored to enhance binding affinity to specific protein targets.

The oxazole ring in N-{5-(4-fluorophenyl)-1,2-oxazol-3-ylmethyl}-2-phenylacetamide has also been a focus of research due to its versatile interaction capabilities. Oxazole derivatives are known to exhibit antimicrobial, antiviral, and anti-inflammatory properties. Researchers have been investigating how structural variations around the oxazole core can influence biological activity. This includes modifications to the substituents on the oxazole ring and the attachment points on the rest of the molecule.

One particularly intriguing aspect of this compound is its potential as a lead molecule for drug development. The amide group provides a site for further functionalization, allowing chemists to explore a wide range of derivatives with tailored pharmacological properties. For example, introducing additional fluorine atoms or other halogen substituents could modify metabolic pathways and improve drug-like characteristics such as bioavailability and selectivity.

The role of computational chemistry and molecular modeling has been instrumental in understanding the behavior of N-{5-(4-fluorophenyl)-1,2-oxazol-3-ylmethyl}-2-phenylacetamide. These tools have enabled researchers to predict how different structural modifications might affect biological activity without the need for extensive experimental trials. This approach has accelerated the discovery process significantly, allowing for more efficient identification of promising candidates for further development.

In conclusion, N-{5-(4-fluorophenyl)-1,2-oxazol-3-ylmethyl}-2-phenylacetamide (CAS No. 953010-63-4) represents a compelling subject for pharmaceutical research due to its unique structural features and potential biological activities. The combination of a 4-fluorophenyl group, an oxazole ring, and an amide moiety creates a versatile scaffold that can be modified to target various therapeutic areas. As research continues to uncover new applications for this compound and its derivatives, it is likely to remain a key focus for medicinal chemists seeking innovative solutions in drug discovery.